Cas no 2229432-34-0 (1-(2-methylpentan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(2-methylpentan-2-yl)cyclopropan-1-amine
• CAS No: 2229432-34-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 6593320
• PubChem ID: 165614603
• Update Time: 2025-10-28

1-(2-methylpentan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpentan-2-yl)cyclopropan-1-amine
• EN300-1819853
• 2229432-34-0

• Inchi： 1S/C9H19N/c1-4-5-8(2,3)9(10)6-7-9/h4-7,10H2,1-3H3
• InChI Key： SYUPJYXKKJJZQZ-UHFFFAOYSA-N
• SMILES： NC1(CC1)C(C)(C)CCC

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-methylpentan-2-yl)cyclopropan-1-amine

Comprehensive Overview of 1-(2-methylpentan-2-yl)cyclopropan-1-amine (CAS No. 2229432-34-0): Properties, Applications, and Industry Insights

The chemical compound 1-(2-methylpentan-2-yl)cyclopropan-1-amine (CAS No. 2229432-34-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This cyclopropylamine derivative features a branched alkyl group (2-methylpentan-2-yl) attached to a cyclopropane ring, offering steric and electronic characteristics that make it valuable for synthetic modifications. Researchers are particularly interested in its role as a chiral building block for asymmetric synthesis, a topic frequently searched in academic and industrial chemistry forums.

One of the most discussed aspects of 1-(2-methylpentan-2-yl)cyclopropan-1-amine is its potential in drug discovery. The cyclopropylamine moiety is known to enhance metabolic stability and bioavailability in active pharmaceutical ingredients (APIs), aligning with current trends in small-molecule therapeutics. Recent publications highlight its utility in designing enzyme inhibitors, especially for targets like monoamine oxidases (MAOs) and kinases—a hot topic in neurodegenerative disease research and cancer therapy. These applications resonate with frequent search queries such as "novel amine scaffolds for drug development" and "cyclopropane in medicinal chemistry."

From a synthetic perspective, the preparation of 1-(2-methylpentan-2-yl)cyclopropan-1-amine often involves cyclopropanation reactions or reductive amination of corresponding ketones. Industry professionals frequently search for "scalable synthesis of sterically hindered amines," making this compound a case study for optimizing catalytic hydrogenation and stereoselective transformations. Its lipophilic nature (logP ~3.2) also sparks interest in formulation science, particularly for CNS-targeting drugs requiring blood-brain barrier penetration.

Environmental and regulatory considerations are another critical dimension. While not classified as hazardous, the compound's biodegradability profile and eco-toxicity data are subjects of ongoing research, addressing common queries like "green chemistry approaches for amine synthesis." Its stability under physiological pH conditions (pH 2–9) further supports its suitability for pharmaceutical applications, a key concern for manufacturers navigating ICH guidelines.

In material science, the rigid cyclopropane core of 1-(2-methylpentan-2-yl)cyclopropan-1-amine offers opportunities for designing high-performance polymers with tailored thermal properties. Searches for "amine-functionalized monomers for polyamides" correlate with studies exploring its copolymerization with dicarboxylic acids. Additionally, its potential as a ligand precursor in transition-metal catalysis aligns with industrial demand for asymmetric hydrogenation catalysts—a trending topic in homogeneous catalysis literature.

Analytical characterization of this compound typically involves GC-MS, NMR spectroscopy (notable for distinct cyclopropane proton signals at δ 0.5–1.0 ppm), and HPLC purity assays. These methods respond to frequent technical queries like "amine quantification in complex matrices." The compound's crystalline hydrochloride salt form (melting point 142–145°C) is often preferred for storage, a practical consideration highlighted in process chemistry discussions.

Market intelligence indicates growing demand for 1-(2-methylpentan-2-yl)cyclopropan-1-amine in contract research organizations (CROs) and custom synthesis services, reflecting broader industry shifts toward specialty chemicals. Patent analyses reveal its inclusion in innovative therapeutic formulations, particularly those targeting GPCRs—a connection to popular searches on "next-generation amine-based pharmaceuticals."